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Introduction

Trihexyltetradecylphosphonium chloride, a quaternary phosphonium salt, is a prominent
ionic liquid that has garnered significant attention across various scientific disciplines. Its
unique combination of properties, including high thermal stability and tunable solubility, makes
it a valuable compound in applications ranging from catalysis and organic synthesis to
materials science and drug delivery systems.[1][2] This technical guide provides an in-depth
overview of the core physicochemical properties of trihexyltetradecylphosphonium chloride,
supported by experimental data and methodologies, to serve as a comprehensive resource for
researchers and professionals in the field.

Core Physicochemical Properties

The distinct characteristics of trihexyltetradecylphosphonium chloride arise from its
molecular structure, which features a central phosphorus atom bonded to three hexyl chains
and one tetradecyl chain, with a chloride counter-ion.[2] This structure imparts a unique
combination of hydrophobicity and ionic character, influencing its behavior in various
environments.
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General and Physical Properties

A summary of the fundamental physical and chemical identifiers for
trihexyltetradecylphosphonium chloride is presented in Table 1.

Property Value Reference
Molecular Formula Cs2HesCIP [31[4]
Molecular Weight 519.31 g/mol [L121131[4115]116]
CAS Number 258864-54-9 [3][4]1[5]
Appearance Clear to pale yellow liquid [1]

Form Liquid at room temperature [3114]

Thermal Properties

The thermal stability of an ionic liquid is a critical parameter for its application in various
processes, particularly those conducted at elevated temperatures.[7]
Trihexyltetradecylphosphonium chloride exhibits notable thermal stability.[2] Key thermal
properties are detailed in Table 2.

Property Value Conditions Reference

< Room Temperature;

Melting Point 2415116118

g 20°C: 50°C [21[41[5][6]8]

Flash Point 118 °C [4]

Thermal

Decomposition 320 °C Under N2 atmosphere [9]
(Tonset)

Thermal

Decomposition 309 °C In air [9]
(Tonset)
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It is important to note that the thermal stability can be influenced by factors such as the
presence of impurities and the heating rate during analysis.[7][10] The presence of oxygen can
also lead to a lower thermal stability.[7][10]

Density and Viscosity

The density and viscosity of trihexyltetradecylphosphonium chloride are important for its
use as a solvent and in fluidic applications. These properties are temperature-dependent, as
shown in Table 3.

Property Value Temperature Reference
Density 0.895 g/mL 20 °C [11[3114]
Density 0.88 g/cm?3 25°C [2][5][6]
Viscosity 1824 cP 25°C [51[6]
Viscosity 1631 cP 25°C [2]
Viscosity 824 mPa.s 25°C [8]

Solubility and Solution Behavior

The solubility of trihexyltetradecylphosphonium chloride in various solvents is a key aspect
of its utility. It is generally hydrophobic and exhibits miscibility with a range of organic solvents.
[8][11]
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Solvent Solubility Reference
Water Immiscible [8]
Chloroform Slightly Soluble [4]
Dichloromethane Slightly Soluble [4]
Methanol Slightly Soluble [4]
Hexane Miscible [8]
Toluene Miscible [8]
Diethyl ether Miscible [8]
Tetrahydrofuran Miscible [8]
2-hydroxypropane Miscible [8]

As a surfactant-like molecule, trihexyltetradecylphosphonium chloride can form micelles in
solution above a certain concentration, known as the critical micelle concentration (CMC). The
CMC is a crucial parameter in applications such as detergency and drug delivery. While
specific CMC data for this compound is not readily available in the cited literature, its
amphiphilic structure suggests such behavior.

Electrochemical Properties

The ionic nature of trihexyltetradecylphosphonium chloride imparts electrical conductivity, a
property that is vital for its use in electrochemical applications like batteries and capacitors.[2]

Property Value Temperature Reference

Conductivity 4.63 mS/cm 25°C [2][5]I6]

Experimental Protocols

The following sections outline the general experimental methodologies used to determine the
key physicochemical properties of ionic liquids like trihexyltetradecylphosphonium chloride.
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Density Measurement

The density of ionic liquids can be determined using a vibrating tube densimeter. The
instrument measures the oscillation period of a U-shaped tube filled with the sample. This
period is directly related to the density of the liquid. The temperature of the sample is precisely
controlled during the measurement.

Viscosity Measurement

Viscosity is commonly measured using a rotational viscometer or a falling-ball viscometer. A
rotational viscometer measures the torque required to rotate a spindle immersed in the fluid at
a constant angular velocity. A falling-ball viscometer measures the time it takes for a ball of
known density and diameter to fall through the liquid under gravity. Temperature control is
crucial for accurate viscosity measurements as it is highly temperature-dependent.

Thermal Stability Analysis (Thermogravimetric Analysis
- TGA)

Thermogravimetric analysis (TGA) is the standard method for determining the thermal stability
of ionic liquids.[3] A small sample of the ionic liquid is placed in a pan and heated at a constant
rate in a controlled atmosphere (e.g., nitrogen or air). The TGA instrument continuously
measures the mass of the sample as a function of temperature. The onset decomposition
temperature (Tonset) is determined from the TGA curve as the temperature at which significant
mass loss begins.[3]

Solubility Determination

The solubility of trihexyltetradecylphosphonium chloride in various solvents can be
determined by the equilibrium method. A known amount of the ionic liquid is mixed with a
specific volume of the solvent in a sealed container. The mixture is agitated at a constant
temperature until equilibrium is reached. The concentration of the ionic liquid in the solvent is
then determined using an appropriate analytical technique, such as UV-Vis spectroscopy or
chromatography. For immiscible systems, visual inspection is often sufficient.

Conductivity Measurement
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The ionic conductivity is measured using a conductivity meter. The instrument consists of two
electrodes with a fixed distance and surface area, which are immersed in the ionic liquid. An
alternating voltage is applied across the electrodes, and the resulting current is measured. The
conductivity is then calculated from the resistance of the sample. The measurement is
performed in a temperature-controlled cell.

Critical Micelle Concentration (CMC) Determination

Several methods can be used to determine the CMC of surfactants. One common method is
surface tensiometry. The surface tension of solutions with increasing concentrations of the
surfactant is measured. A plot of surface tension versus the logarithm of the surfactant
concentration will show a sharp break point, which corresponds to the CMC. Other methods
include conductivity measurements (for ionic surfactants), where a change in the slope of the
conductivity versus concentration plot indicates micelle formation, and fluorescence
spectroscopy using a hydrophobic probe that partitions into the micelles.

Logical Relationships of Physicochemical
Properties

The physicochemical properties of trihexyltetradecylphosphonium chloride are
interconnected. The following diagram illustrates some of these key relationships.
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Caption: Interrelationships between the molecular structure, external factors, and key
physicochemical properties of trihexyltetradecylphosphonium chloride.

Conclusion
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Trihexyltetradecylphosphonium chloride is a versatile ionic liquid with a well-defined set of
physicochemical properties that make it suitable for a wide array of applications. Its liquid state
at room temperature, high thermal stability, and miscibility with organic solvents are particularly
advantageous. This technical guide has provided a consolidated source of quantitative data
and experimental methodologies to aid researchers and drug development professionals in
harnessing the full potential of this unique compound. Further research into its biological
interactions and toxicological profile will be crucial for expanding its applications in the
pharmaceutical and biomedical fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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